8-Hydroxy Guanosine 8-Hydroxy Guanosine 8-Hydroxyguanosine is produced by oxidative damage of RNA. It can be measured in cell digests or in biological fluids as a marker of oxidative stress. When 8-hydroxyguanosine (5-8 mM) is added to Friend erythroleukemia cells, it acts as a growth inhibitor in addition to promoting differentiation.
Brand Name: Vulcanchem
CAS No.: 3868-31-3
VCID: VC0014389
InChI: InChI=1S/C10H13N5O6/c11-9-13-6-3(7(19)14-9)12-10(20)15(6)8-5(18)4(17)2(1-16)21-8/h2,4-5,8,16-18H,1H2,(H,12,20)(H3,11,13,14,19)/t2-,4-,5-,8-/m1/s1
SMILES: C(C1C(C(C(O1)N2C3=C(C(=O)N=C(N3)N)NC2=O)O)O)O
Molecular Formula: C10H13N5O6
Molecular Weight: 299.24 g/mol

8-Hydroxy Guanosine

CAS No.: 3868-31-3

Reference Standards

VCID: VC0014389

Molecular Formula: C10H13N5O6

Molecular Weight: 299.24 g/mol

8-Hydroxy Guanosine - 3868-31-3

CAS No. 3868-31-3
Product Name 8-Hydroxy Guanosine
Molecular Formula C10H13N5O6
Molecular Weight 299.24 g/mol
IUPAC Name 2-amino-9-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-3,7-dihydropurine-6,8-dione
Standard InChI InChI=1S/C10H13N5O6/c11-9-13-6-3(7(19)14-9)12-10(20)15(6)8-5(18)4(17)2(1-16)21-8/h2,4-5,8,16-18H,1H2,(H,12,20)(H3,11,13,14,19)/t2-,4-,5-,8-/m1/s1
Standard InChIKey FPGSEBKFEJEOSA-UMMCILCDSA-N
Isomeric SMILES C([C@@H]1[C@H]([C@H]([C@@H](O1)N2C3=C(C(=O)N=C(N3)N)NC2=O)O)O)O
SMILES C(C1C(C(C(O1)N2C3=C(C(=O)N=C(N3)N)NC2=O)O)O)O
Canonical SMILES C(C1C(C(C(O1)N2C3=C(C(=O)N=C(N3)N)NC2=O)O)O)O
Appearance Assay:≥98%A crystalline solid
Description 8-Hydroxyguanosine is produced by oxidative damage of RNA. It can be measured in cell digests or in biological fluids as a marker of oxidative stress. When 8-hydroxyguanosine (5-8 mM) is added to Friend erythroleukemia cells, it acts as a growth inhibitor in addition to promoting differentiation.
Synonyms 2-Amino-9-β-D-ribofuranosyl-purine-6,8(1H,9H)-dione;_x000B_8-OHG; 8-Oxo-7,8-dihydroguanosine; 8-Oxoguanosine; NSC 90393;
PubChem Compound 65131
Last Modified Dec 23 2021
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